![molecular formula C15H13NO3S B5730104 N-1,3-benzodioxol-5-yl-2-(phenylthio)acetamide](/img/structure/B5730104.png)
N-1,3-benzodioxol-5-yl-2-(phenylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,3-benzodioxol-5-yl-2-(phenylthio)acetamide, commonly known as BDA, is a chemical compound that has been of great interest to scientific researchers due to its potential applications in various fields. BDA is a derivative of safrole, a natural compound that is found in sassafras oil. BDA has been synthesized in the laboratory and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
BDA works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It also has antioxidant properties that help to protect cells from damage caused by free radicals. BDA has been found to be effective in inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
BDA has been found to have a number of biochemical and physiological effects. It has been shown to reduce the levels of certain enzymes that are involved in the growth and proliferation of cancer cells. It also has antioxidant properties that help to protect cells from oxidative stress. BDA has been found to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
BDA has a number of advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized in the laboratory. It has been studied extensively and its mechanism of action is well understood. However, BDA also has some limitations for use in laboratory experiments. It is a toxic compound that requires careful handling and disposal. It is also relatively expensive to synthesize, which can limit its availability for use in experiments.
Future Directions
There are a number of future directions for research on BDA. One potential area of research is the development of new synthetic methods for BDA that are more efficient and cost-effective. Another area of research is the study of BDA as a potential treatment for other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, research could be conducted to determine the optimal dosage and administration of BDA for use in clinical trials.
Synthesis Methods
BDA can be synthesized in the laboratory by the reaction of safrole with thioacetic acid followed by oxidation with potassium permanganate. The resulting product is then treated with hydrochloric acid to obtain BDA. The synthesis of BDA is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
BDA has been studied extensively for its potential applications in various fields of scientific research. It has been found to have anticancer properties and has been studied as a potential treatment for various types of cancer. BDA has also been studied for its potential use as an antioxidant and as a treatment for neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-phenylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO3S/c17-15(9-20-12-4-2-1-3-5-12)16-11-6-7-13-14(8-11)19-10-18-13/h1-8H,9-10H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSBXGVZRXFWJHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
41.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49729460 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.